Cas no 165066-67-1 (Cyclohexanone,2,2-diethoxy-6-methyl-)

• Product Name: Cyclohexanone,2,2-diethoxy-6-methyl-
• CAS No: 165066-67-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 110510
• Update Time: 2024-01-24

Cyclohexanone,2,2-diethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,2-diethoxy-6-methyl-
• Cyclohexanone, 2,2-diethoxy-6-methyl- (9CI)
• Cyclohexanone, 2,2-diethoxy-6-methyl-

• Inchi： 1S/C11H20O3/c1-4-13-11(14-5-2)8-6-7-9(3)10(11)12/h9H,4-8H2,1-3H3
• InChI Key： FYLBBNPMHMGTQN-UHFFFAOYSA-N
• SMILES： C1(=O)C(C)CCCC1(OCC)OCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 262.3±40.0 °C(Predicted)
• PSA: 35.53